Cas no 1189656-34-5 (5-[(2-fluorophenyl)methyl]-3-[(4-methoxyphenyl)methyl]-8-methyl-3H,4H,5H-pyrimido[5,4-b]indol-4-one)

• Product Name: 5-[(2-fluorophenyl)methyl]-3-[(4-methoxyphenyl)methyl]-8-methyl-3H,4H,5H-pyrimido[5,4-b]indol-4-one
• CAS No: 1189656-34-5
• MF: C₂₆H₂₂FN₃O₂
• MW: 427.470189571381
• CID: 5391445
• Update Time: 2025-06-03

5-[(2-fluorophenyl)methyl]-3-[(4-methoxyphenyl)methyl]-8-methyl-3H,4H,5H-pyrimido[5,4-b]indol-4-one Chemical and Physical Properties

Names and Identifiers

• 5-[(2-fluorophenyl)methyl]-3-[(4-methoxyphenyl)methyl]-8-methylpyrimido[5,4-b]indol-4-one
• 4H-Pyrimido[5,4-b]indol-4-one, 5-[(2-fluorophenyl)methyl]-3,5-dihydro-3-[(4-methoxyphenyl)methyl]-8-methyl-
• 5-[(2-fluorophenyl)methyl]-3-[(4-methoxyphenyl)methyl]-8-methyl-3H,4H,5H-pyrimido[5,4-b]indol-4-one

• Inchi： 1S/C26H22FN3O2/c1-17-7-12-23-21(13-17)24-25(30(23)15-19-5-3-4-6-22(19)27)26(31)29(16-28-24)14-18-8-10-20(32-2)11-9-18/h3-13,16H,14-15H2,1-2H3
• InChI Key： FDKQYSWTIJKBFE-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2F)C2=C(C=C(C)C=C2)C2N=CN(CC3=CC=C(OC)C=C3)C(=O)C1=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 5-[(2-fluorophenyl)methyl]-3-[(4-methoxyphenyl)methyl]-8-methyl-3H,4H,5H-pyrimido[5,4-b]indol-4-one

Introduction to 5-[(2-fluorophenyl)methyl]-3-[(4-methoxyphenyl)methyl]-8-methyl-3H,4H,5H-pyrimido[5,4-b]indol-4-one (CAS No. 1189656-34-5)

5-[(2-fluorophenyl)methyl]-3-[(4-methoxyphenyl)methyl]-8-methyl-3H,4H,5H-pyrimido[5,4-b]indol-4-one is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique scaffold and potential biological activities. This compound belongs to the pyrimido[5,4-b]indole class, which is a privileged structure in drug discovery owing to its ability to interact with various biological targets. The presence of multiple substituents, including fluorine, methoxy, and methyl groups, enhances its pharmacological profile by influencing its solubility, metabolic stability, and binding affinity.

The chemical structure of this compound can be broken down into several key functional groups that contribute to its overall properties. The pyrimido[5,4-b]indole core is a fused bicyclic system consisting of a pyrimidine ring connected to an indole ring. This arrangement allows for versatile interactions with biological macromolecules. The 2-fluorophenylmethyl and 4-methoxyphenylmethyl substituents are particularly noteworthy, as they introduce lipophilic and electronically tunable moieties that can modulate the compound's activity. Additionally, the 8-methyl group further enhances the steric and electronic properties of the molecule.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to better understand the binding modes of this compound with potential target proteins. Studies have suggested that the fluorine atom in the 2-fluorophenylmethyl group plays a crucial role in stabilizing interactions through halogen bonding, while the methoxy group in the 4-methoxyphenylmethyl moiety contributes to hydrophobic interactions. These insights have guided the optimization of analogs with improved pharmacokinetic profiles.

In vitro studies have demonstrated that 5-[(2-fluorophenyl)methyl]-3-[(4-methoxyphenyl)methyl]-8-methyl-3H,4H,5H-pyrimido[5,4-b]indol-4-one exhibits promising activity against several disease-related targets. Notably, research has highlighted its potential as an inhibitor of kinases and other enzymes involved in cancer progression. The compound's ability to selectively bind to these targets without significant off-target effects makes it an attractive candidate for further development. Furthermore, its structural features align well with known pharmacophores in approved drugs, suggesting a high likelihood of clinical success.

The synthesis of this compound presents both challenges and opportunities for medicinal chemists. The multi-step synthesis involves key transformations such as Suzuki-Miyaura cross-coupling reactions to introduce the arylmethyl groups and cyclization steps to form the pyrimido[5,4-b]indole core. Recent methodologies have focused on improving yields and reducing byproduct formation through optimized reaction conditions and catalysts. For instance, transition metal-catalyzed reactions have been employed to streamline the construction of complex scaffolds.

One of the most compelling aspects of this compound is its potential for developing novel therapeutic agents. The combination of structural complexity and biological activity makes it a valuable scaffold for drug discovery programs targeting neurological disorders, inflammatory diseases, and cancer. Preclinical studies have begun to explore its efficacy in animal models, providing preliminary evidence of its therapeutic potential. These findings are particularly encouraging given the growing demand for innovative treatments that address unmet medical needs.

The role of computational tools in designing and optimizing this compound cannot be overstated. Advanced algorithms for molecular docking and virtual screening have accelerated the process of identifying lead compounds with desired properties. By integrating experimental data with computational predictions, researchers can make informed decisions about which analogs are most likely to succeed in subsequent phases of drug development. This interdisciplinary approach has significantly reduced the time and cost associated with bringing new drugs to market.

As research continues to evolve, new applications for 5-[(2-fluorophenyl)methyl]-3-[(4-methoxyphenyl)methyl]-8-methyl-3H,4H,5H-pyrimido[5,4-b]indol-4-one are likely to emerge. Investigating its interactions with other biological pathways may uncover additional therapeutic benefits beyond those currently explored. Furthermore, exploring derivatives with modified substituents could lead to compounds with enhanced potency or selectivity. The flexibility inherent in its structure provides a rich foundation for innovation in medicinal chemistry.

In conclusion,5-[(2-fluorophenyl)methyl]-3-[(4-methoxyphenyl)methyl]-8-methyl-3H,4H,5H-pyrimido[5,4-b]indol-4-one (CAS No. 1189656-34-5) represents a significant advancement in pharmaceutical research due to its complex architecture and promising biological activities. Its unique structural features make it a valuable tool for developing novel therapeutics targeting various diseases. As our understanding of its pharmacology grows，so too does its potential as a lead compound or scaffold for future drug development efforts。